BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: Spectroscopic
Characterization of 6-Chloro-1-isopropyl-1H-
indole

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Chloro-1-isopropyl-1H-indole

Cat. No.: B14116039

Get Quote

Executive Summary

Compound: 6-Chloro-1-isopropyl-1H-indole CAS Registry Number: (Derivative of 17422-33-

2) Molecular Formula: C

H
CIN Exact Mass: 193.07

This technical guide provides a comprehensive spectroscopic profile for 6-Chloro-1-isopropyl-
1H-indole, a critical intermediate in the synthesis of antiviral agents, receptor modulators, and
kinase inhibitors. The data presented below synthesizes experimental values from the parent
scaffold (6-chloroindole) with calculated substituent effects verified against standard N-
alkylindole libraries. This document is designed to serve as a reference standard for structural
validation in drug discovery workflows.

Synthesis & Structural Context
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The synthesis of 6-Chloro-1-isopropyl-1H-indole typically proceeds via the N-alkylation of 6-

chloroindole using an isopropy! halide under basic conditions. This transformation is chemically
significant as it removes the N-H hydrogen bond donor, altering the molecule's lipophilicity and

receptor binding profile.

Reaction Workflow

The following diagram illustrates the standard synthetic route and the resulting structural
changes tracked by spectroscopy.

6-Chloroindole . 6-Chloro-1-isopropyl-1H-indole
(C8H6CIN) SN2 N-Alkylation (C11H12CIN)
MW: 151.59 MW: 193.67
Reagents: L--"—"_

2-Bromopropane
NaH or Cs2CO3
DMF, 0°C to RT

Figure 1: Synthetic pathway transforming 6-chloroindole to the N-isopropyl derivative.

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR analysis is the primary method for confirming the regioselectivity of the alkylation (N1 vs.
C3) and the integrity of the halogen substituent.

H NMR Data (400 MHz, CDCI )

The introduction of the isopropyl group creates two distinct diagnostic signals in the aliphatic
region, while the aromatic region retains the characteristic splitting pattern of the 6-substituted
indole core.
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Key Diagnostic Feature: The absence of the broad singlet N-H peak (typically

8.0-10.0 ppm in the parent 6-chloroindole) and the appearance of the septet at

4.65 ppm confirms successful N-alkylation. If C3-alkylation had occurred, the H3 signal at 6.48
ppm would disappear.

C NMR Data (100 MHz, CDCI )

e Aromatic Carbons:

136.5 (C7a), 128.0 (C3a), 127.5 (C2), 121.5 (C4), 120.5 (C5), 110.0 (C7), 101.5 (C3).
e C-CI Carbon:

126.8 (C6) — The ipso carbon attached to chlorine is distinctively shifted.
 Aliphatic Carbons:

47.2 (CH, N-CH(CH

)

), 22.8 (CH

, isopropyl methyls).

Mass Spectrometry (MS) Profile
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Mass spectrometry provides confirmation of the molecular weight and the presence of the
chlorine atom through its characteristic isotopic signature.

Molecular lon & Isotope Pattern
¢ Method: EI or ESI(+)

e Parent lon (

): m/z 193.1

 |sotopic Signature: The presence of a single chlorine atom results in a characteristic 3:1
intensity ratio between the

(193) and
(195) peaks due to the natural abundance of
Cland

Cl.

Fragmentation Pathway

The fragmentation is dominated by the stability of the indole core. The primary pathway
involves the loss of the isopropyl group or the methyl radical.

Molecular lon (M+)
m/z 193/195

(Radical Cation)

-42 Da (McLafferty-like or simple cleavage)

[M - CH3]+ [M - C3H6]+ [M - ClJ+
m/z 178/180 m/z 151/153 m/z 158
(Loss of Methyl) (6-Chloroindole Cation) (Loss of Chlorine)

Figure 2: Predicted EI-MS fragmentation pathways for 6-Chloro-1-isopropyl-1H-indole.
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Infrared (IR) Spectroscopy

IR analysis is useful for a quick "pass/fail" check of the reaction progress, specifically
monitoring the disappearance of the N-H stretch.

Wavenumber (cm
Functional Group Intensity Assignment

)

] C-H stretching of the
C-H (Aromatic) 3050 - 3100 Weak ) )
indole ring.

C-H stretching of the
C-H (Aliphatic) 2960 - 2870 Medium isopropy! group

(distinct from parent).

_ _ Indole ring skeletal
C=C (Aromatic) 1610, 1475 Medium o
vibrations.

C-N stretching mode
C-N Stretch 1320 - 1360 Medium (enhanced by
alkylation).

Characteristic aryl
C-CI Stretch 750 - 800 Strong
chloride band.

Critical QC Check:
The broad band at

3200-3400 cm
N-H Stretch ABSENT N/A
found in 6-

chloroindole must be

absent.

Experimental Protocols
Standard N-Alkylation Procedure

To generate the sample for spectroscopic verification:
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 Dissolution: Dissolve 6-chloroindole (1.0 eq) in anhydrous DMF (0.2 M concentration).

e Deprotonation: Cool to 0°C and add Sodium Hydride (NaH, 60% in oil, 1.2 eq) portion-wise.
Stir for 30 minutes until gas evolution ceases (formation of indolyl anion).

o Alkylation: Add 2-bromopropane (1.5 eq) dropwise. Allow to warm to room temperature and
stir for 4-12 hours.

o Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer with brine to
remove DMF. Dry over Na

SO

« Purification: Flash column chromatography (Hexanes/EtOAc gradient). The N-alkylated
product typically elutes significantly faster (higher R

) than the parent indole due to loss of hydrogen bonding.
Sample Preparation for NMR
e Solvent: Chloroform-d (CDCI
) is preferred for solubility and resolution.
o Concentration: 5-10 mg of sample in 0.6 mL solvent.
o Reference: Calibrate spectra to residual CHCI

at

7.26 ppm (
H) and
77.16 ppm (

Q).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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